molecular formula C10H6N2O2 B8392015 3,4-Dicyano-benzoic acid methyl ester

3,4-Dicyano-benzoic acid methyl ester

Cat. No.: B8392015
M. Wt: 186.17 g/mol
InChI Key: GKJSQKIYNURIKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Dicyano-benzoic acid methyl ester is a useful research compound. Its molecular formula is C10H6N2O2 and its molecular weight is 186.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6N2O2

Molecular Weight

186.17 g/mol

IUPAC Name

methyl 3,4-dicyanobenzoate

InChI

InChI=1S/C10H6N2O2/c1-14-10(13)7-2-3-8(5-11)9(4-7)6-12/h2-4H,1H3

InChI Key

GKJSQKIYNURIKO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Cyano-3-(trifluoromethanesulfonyloxy)-benzoic acid methyl ester (from L-819,063 step 1, 4.92 g, 16 mmol) was dissolved in DMF (22.9 ml) and treated with Zn(CN)2 (1.3 g, 11.2 mmol). The reaction mixture was degassed by bubbling in argon for 1 hr. Pd(PPh3)4 (924 mg, 0.8 mmol) was then added and the reaction was heated to 100° C. for 15 hours. The reaction mixture was poured into water (20 mL) and extracted with EtOAc (2×20 mL). The organic layer was washed with water (2×10 mL), 5% HCl (1×10 mL), brine (1×10 mL), dried (MgSO4), filtered and concentrated. The residue was purified by flash chromatography (100% CH2Cl2) to yield the desired compound.
Name
4-Cyano-3-(trifluoromethanesulfonyloxy)-benzoic acid methyl ester
Quantity
4.92 g
Type
reactant
Reaction Step One
Name
Quantity
22.9 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Zn(CN)2
Quantity
1.3 g
Type
catalyst
Reaction Step Three
Quantity
924 mg
Type
catalyst
Reaction Step Four

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